Cas no 1805554-24-8 (2-Bromo-3-fluoro-5-methylbenzonitrile)
2-Bromo-3-fluoro-5-methylbenzonitrile is a halogenated aromatic nitrile compound with significant utility in synthetic organic chemistry. Its structure, featuring bromine and fluorine substituents adjacent to a nitrile group, enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The electron-withdrawing nitrile group and halogen atoms make it a versatile intermediate for constructing complex heterocycles or functionalized aromatic systems. The methyl group at the 5-position offers additional steric and electronic modulation for tailored synthesis. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise functionalization of aromatic scaffolds is required. High purity and stability under standard conditions further support its use in demanding synthetic applications.
1805554-24-8 structure
Product Name:2-Bromo-3-fluoro-5-methylbenzonitrile
CAS No:1805554-24-8
MF:C8H5BrFN
MW:214.03440451622
CID:4977146
Update Time:2025-06-08
2-Bromo-3-fluoro-5-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-3-fluoro-5-methylbenzonitrile
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- Inchi： 1S/C8H5BrFN/c1-5-2-6(4-11)8(9)7(10)3-5/h2-3H,1H3
- InChI Key： DWGXSEGVTGHKDU-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C)=CC=1C#N)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 186
- XLogP3: 2.8
- Topological Polar Surface Area: 23.8
2-Bromo-3-fluoro-5-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016708-250mg |
2-Bromo-3-fluoro-5-methylbenzonitrile |
1805554-24-8 | 97% | 250mg |
504.00 USD | 2021-06-25 | |
| Alichem | A013016708-500mg |
2-Bromo-3-fluoro-5-methylbenzonitrile |
1805554-24-8 | 97% | 500mg |
855.75 USD | 2021-06-25 | |
| Alichem | A013016708-1g |
2-Bromo-3-fluoro-5-methylbenzonitrile |
1805554-24-8 | 97% | 1g |
1,475.10 USD | 2021-06-25 |
2-Bromo-3-fluoro-5-methylbenzonitrile Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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